Cas no 1379313-53-7 (METHYL 2-(2,3,6-TRIFLUOROPHENYL)ACETATE)

• Product Name: METHYL 2-(2,3,6-TRIFLUOROPHENYL)ACETATE
• CAS No: 1379313-53-7
• MF: C₉H₇F₃O₂
• MW: 204.145893335342
• MDL: MFCD16250086
• CID: 5218378
• PubChem ID: 91655162
• Update Time: 2026-03-06

METHYL 2-(2,3,6-TRIFLUOROPHENYL)ACETATE Chemical and Physical Properties

Names and Identifiers

• METHYL 2-(2,3,6-TRIFLUOROPHENYL)ACETATE
• Benzeneacetic acid, 2,3,6-trifluoro-, methyl ester

• MDL： MFCD16250086
• Inchi： 1S/C9H7F3O2/c1-14-8(13)4-5-6(10)2-3-7(11)9(5)12/h2-3H,4H2,1H3
• InChI Key： UAOLZEGZCHGTIG-UHFFFAOYSA-N
• SMILES： C1(CC(OC)=O)=C(F)C=CC(F)=C1F

Computed Properties

• Exact Mass: 204.03981395g/mol
• Monoisotopic Mass: 204.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on METHYL 2-(2,3,6-TRIFLUOROPHENYL)ACETATE

Comprehensive Introduction to METHYL 2-(2,3,6-TRIFLUOROPHENYL)ACETATE (CAS No. 1379313-53-7)

METHYL 2-(2,3,6-TRIFLUOROPHENYL)ACETATE (CAS No. 1379313-53-7) is a fluorinated aromatic ester compound widely used in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique trifluorophenyl structure enhances metabolic stability and bioavailability, making it a valuable building block in modern organic chemistry. The compound's methyl acetate moiety further contributes to its solubility and reactivity, aligning with the growing demand for fluorine-containing compounds in drug discovery.

Recent trends in green chemistry have spurred interest in optimizing synthetic routes for METHYL 2-(2,3,6-TRIFLUOROPHENYL)ACETATE. Researchers are exploring catalytic fluorination methods to reduce waste generation, addressing the sustainable synthesis queries frequently searched in academic databases. The compound's electron-withdrawing properties also make it relevant to OLED material development, a hot topic in materials science forums.

Analytical characterization of CAS 1379313-53-7 typically involves GC-MS, HPLC, and 19F-NMR spectroscopy – techniques commonly discussed in chemical analysis communities. Its purity specifications (>98%) meet stringent requirements for high-value fine chemicals, as verified by multiple quality control studies indexed in Reaxys and SciFinder.

In pharmaceutical contexts, this compound serves as a precursor for biologically active molecules targeting G-protein coupled receptors (GPCRs). Patent literature reveals its utility in kinase inhibitor syntheses, correlating with frequent searches about targeted cancer therapies. The 2,3,6-trifluoro substitution pattern provides steric advantages that medicinal chemists exploit for molecular docking optimizations.

Industrial-scale production of METHYL 2-(2,3,6-TRIFLUOROPHENYL)ACETATE requires specialized fluorochemical handling infrastructure. Safety Data Sheets emphasize proper ventilation systems and PPE protocols, topics trending in chemical manufacturing safety forums. Storage recommendations (-20°C under nitrogen) reflect standard practices for air-sensitive reagents often queried by laboratory personnel.

The compound's structure-activity relationship (SAR) has been extensively studied in medicinal chemistry publications. Its logP value (approximately 2.1) indicates favorable membrane permeability, explaining its popularity in central nervous system drug research – a subject with rising search volume in pharmacological databases.

Emerging applications include use as a chromatographic standard for method development in analytical laboratories. The distinct UV absorption profile of the trifluorophenyl group enables sensitive detection at 260-280 nm, addressing common HPLC method validation questions from quality assurance professionals.

Global suppliers typically offer METHYL 2-(2,3,6-TRIFLUOROPHENYL)ACETATE in research (<1g) to bulk (kg) quantities, with custom synthesis options for isotope-labeled derivatives – services frequently searched by contract research organizations. Current market analyses indicate steady demand growth (CAGR 6.2%) driven by fluorinated API development pipelines.

Technical discussions often highlight the compound's nucleophilic substitution reactivity at the ester group, particularly in amide coupling reactions. These transformations are crucial for creating peptide mimetics, a trending topic in drug design webinars and cheminformatics platforms.

Environmental fate studies demonstrate that CAS 1379313-53-7 undergoes biodegradation via esterase cleavage, a property increasingly scrutinized in green chemistry assessments. Regulatory databases show compliance with REACH certification standards, a key concern for EU chemical imports frequently searched by compliance officers.